Cas no 25518-46-1 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI))

• Product Name: 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI)
• CAS No: 25518-46-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 270128
• PubChem ID: 213114
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI)
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, butyrate, D-
• SCHEMBL288391
• l-butyrylcarnitine
• DTXSID60948419
• n-Butyryl-D(+)-carnitin [German]
• 25518-46-1
• n-Butyryl-D(+)-carnitin
• D-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt butyrate

• Inchi： 1S/C11H21NO4/c1-5-6-11(15)16-9(7-10(13)14)8-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： QWYFHHGCZUCMBN-VIFPVBQESA-N
• SMILES： O(C(CCC)=O)[C@@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 231.14713
• Monoisotopic Mass: 231.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 66.43